Cas no 2309448-46-0 (5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine)

• Product Name: 5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine
• CAS No: 2309448-46-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5762512
• PubChem ID: 138991167
• Update Time: 2025-05-25

5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6764860
• 2309448-46-0
• 5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine
• Imidazo[1,2-d][1,4]oxazepin-3-amine, 5,6,8,9-tetrahydro-

• Inchi： 1S/C7H11N3O/c8-6-5-9-7-1-3-11-4-2-10(6)7/h5H,1-4,8H2
• InChI Key： BAAYRLPQYMEVTH-UHFFFAOYSA-N
• SMILES： O1CCC2=NC=C(N)N2CC1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 430.7±35.0 °C(Predicted)
• pka: 8.17±0.20(Predicted)

Additional information on 5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine

5H,6H,8H,9H-Imidazo[1,2-d][1,4]oxazepin-3-amine (CAS No. 2309448-46-0)

5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine, also known by its CAS registry number 2309448-46-0, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-d][1,4]oxazepines, which are heterocyclic compounds characterized by a fused ring system containing nitrogen and oxygen atoms. The presence of the amine group at position 3 further enhances its functional versatility.

The synthesis of 5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine involves a multi-step process that typically begins with the preparation of precursor molecules. Recent advancements in synthetic methodologies have enabled chemists to optimize reaction conditions for higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This compound is often synthesized via cyclization reactions involving appropriate diamine and carbonyl precursors.

One of the most intriguing aspects of 5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine is its potential application in drug discovery. The compound's unique structure suggests it may exhibit interesting pharmacological properties. Recent studies have explored its ability to act as a ligand for various biological targets. For example, research published in 2023 highlighted its potential as a modulator of ion channels and receptors involved in pain signaling pathways. This finding opens new avenues for its use in developing novel analgesics.

In addition to its pharmacological applications,5H,6H,8H,9H-imidazo[1,2-d][1,4]oxazepin-3-amine has also been studied for its electronic properties. Computational chemistry studies have revealed that the compound exhibits favorable electron transport characteristics due to its conjugated system. This makes it a candidate for applications in organic electronics and optoelectronic devices.

The stability and reactivity of 5H,6H,8H,9H-imidazo[1,2-d][1,, which are critical factors for its practical applications. Recent thermogravimetric analysis (TGA) studies have shown that the compound is stable up to 250°C under nitrogen atmosphere. However,further investigation into its reactivity under various conditions is needed to fully understand its behavior in different chemical environments.

In conclusion,5H,, as highlighted by recent research findings,presents a promising platform for further exploration in both academic and industrial settings. Its unique structure,tailored synthetic methods,and diverse potential applications make it an exciting subject for ongoing and future studies.